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Compound of Interest

Compound Name: 7-Chloro-1-heptanol

Cat. No.: B1582617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for halogenated linear alcohols. The inclusion of halogens significantly alters the

physicochemical properties of alcohols, influencing their reactivity, stability, and intermolecular

interactions. Understanding their thermochemical properties, such as enthalpy of formation,

entropy, and heat capacity, is crucial for process design, safety analysis, and the development

of new pharmaceuticals and materials.

Thermochemical Data of Halogenated Linear
Alcohols
The following tables summarize the available experimental and calculated thermochemical

data for various halogenated linear alcohols. It is important to note that experimentally

determined values are preferred for accuracy, and calculated values, while useful for

estimation, should be treated with appropriate caution. All data is for the gaseous state at

298.15 K and 1 atm unless otherwise specified.

Table 1: Thermochemical Data for Fluorinated Linear Alcohols
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Compound
Name

Formula
ΔfH°
(kJ/mol)

S° (J/mol·K)
Cp
(J/mol·K)

Data Type

2-

Fluoroethanol
C2H5FO -435.1 305.9 73.2 Calculated

Table 2: Thermochemical Data for Chlorinated Linear Alcohols

Compound
Name

Formula
ΔfH°
(kJ/mol)

S° (J/mol·K)
Cp
(J/mol·K)

Data Type

2-

Chloroethano

l

C2H5ClO
-273.2 ± 0.4

(g)
316.3 79.5 Experimental

2-

Chloroethano

l

C2H5ClO
-314.91 ±

0.53 (l)
- -

Experimental[

1]

1-Chloro-2-

propanol
C3H7ClO - - - No Data

2-Chloro-1-

propanol
C3H7ClO -312.42 - 106.01 Calculated[2]

3-

Chloropropan

ol

C3H7ClO - - - No Data

Table 3: Thermochemical Data for Brominated Linear Alcohols
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Compound
Name

Formula
ΔfH°
(kJ/mol)

S° (J/mol·K)
Cp
(J/mol·K)

Data Type

2-

Bromoethano

l

C2H5BrO
-234.3 ± 0.5

(g)
329.4 81.2 Experimental

2-

Bromoethano

l

C2H5BrO
-274.87 ±

0.47 (l)
- -

Experimental[

3]

3-

Bromopropan

ol

C3H7BrO - - - No Data

4-Bromo-1-

butanol
C4H9BrO -251.79 - 134.46 Calculated[1]

Table 4: Thermochemical Data for Iodinated Linear Alcohols

Compound
Name

Formula
ΔfH°
(kJ/mol)

S° (J/mol·K)
Cp
(J/mol·K)

Data Type

2-Iodoethanol C2H5IO - - - No Data

1-Iodo-2-

butanol
C4H9IO - - - No Data

Note: A significant portion of the available data is calculated, highlighting the need for more

experimental studies to validate and expand the thermochemical database for these

compounds.

Experimental Protocols for Determining
Thermochemical Data
The primary experimental technique for determining the enthalpy of formation of organic

compounds, including halogenated alcohols, is combustion calorimetry.
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General Protocol for Simple Combustion Calorimetry
This method is suitable for educational purposes and for compounds that do not produce

corrosive combustion products.

Sample Preparation: A precisely weighed sample of the liquid alcohol is placed in a crucible

within a combustion bomb. A fuse wire is positioned to contact the sample.

Bomb Assembly: The bomb is sealed and pressurized with a known excess of pure oxygen,

typically to around 30 atm.

Calorimeter Setup: The bomb is submerged in a known mass of water in an insulated

container (the calorimeter). The initial temperature of the water is recorded.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is monitored and recorded at regular intervals

until a maximum temperature is reached and the system begins to cool.

Analysis of Products: The contents of the bomb are analyzed to ensure complete combustion

and to quantify any side products.

Calculation: The heat released by the combustion reaction is calculated from the

temperature change of the calorimeter system (water and bomb). After correcting for the

heat of combustion of the fuse wire and any side reactions, the standard enthalpy of

combustion is determined. The standard enthalpy of formation is then calculated using

Hess's Law.

Rotating-Bomb Calorimetry for Halogenated
Compounds
Due to the formation of corrosive acidic gases (HX and oxy-acids of halogens) during the

combustion of halogenated compounds, a specialized technique called rotating-bomb

calorimetry is employed for accurate measurements.

Sample Encapsulation: The volatile and often corrosive halogenated alcohol is typically

sealed in a fused-quartz ampoule to ensure complete combustion and to protect the bomb

from corrosion before ignition.
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Bomb Solution: A reducing agent solution (e.g., arsenious oxide) is added to the bomb

before sealing. This solution will react with the combustion products to ensure all halogens

are converted to a single, well-defined halide ion in the final aqueous solution.

Combustion and Rotation: Following ignition, the entire calorimeter is rotated to ensure that

the bomb's internal surfaces and the combustion products are thoroughly mixed with the

reducing solution. This ensures a complete and uniform chemical and thermal equilibrium.

Product Analysis: The final solution in the bomb is carefully analyzed to determine the

concentration of halide ions and any other acidic products.

Data Correction and Calculation: The calculations are more complex than in simple

calorimetry, as they must account for the heat of solution and reaction of the combustion

products with the bomb solution. The "Washburn corrections" are applied to correct the

results to standard state conditions.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the enthalpy of formation

of a halogenated linear alcohol using rotating-bomb calorimetry.
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Workflow for Rotating-Bomb Calorimetry.
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This guide provides a foundational understanding of the thermochemical data and experimental

methodologies for halogenated linear alcohols. The presented data highlights the current gaps

in experimentally determined values, emphasizing the need for further research in this area to

support advancements in chemistry, materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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